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Technical Support Center: Aquacoat® Spraying
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

preventing nozzle blockage during the Aquacoat® spraying process.

Troubleshooting Guide: Preventing Nozzle Blockage
This guide addresses common issues encountered during the spraying of Aquacoat® aqueous

polymeric dispersions.

Issue: Intermittent or complete loss of spray from the nozzle.

Question: My spray nozzle is clogging during the coating process. What are the potential

causes and how can I resolve this?

Answer: Nozzle blockage is a frequent challenge in spray coating and can stem from several

factors related to the formulation, equipment, and process parameters. The primary causes

are the presence of particulates in the coating dispersion and the physical properties of the

fluid, particularly its viscosity.[1] High-viscosity fluids can lead to buildup within the nozzle's

internal passages over time.[1]

Immediate Corrective Actions:

Stop the spray process.
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Inspect the nozzle tip for bearding: "Bearding" is the accumulation of dried coating

material on the nozzle tip and is a common cause of blockage.[2]

Clean the nozzle: If bearding or internal clogging is observed, carefully clean the nozzle

according to the recommended cleaning protocol. This may involve using a soft brush and

a suitable solvent to remove any hardened polymer.[3]

Long-Term Preventative Measures:

Formulation Optimization:

Proper Dispersion Preparation: Ensure the Aquacoat® dispersion is adequately mixed

before use to resolve any settling of contents that may occur during transport or

storage.[4] The dispersion should have a smooth, uniform consistency.[4]

Plasticizer Addition: For Aquacoat® ECD, a plasticizer is necessary to reduce the

minimum film formation temperature (MFFT) and ensure proper film coalescence.[5]

Inadequate plasticization can lead to poor film formation and potential nozzle fouling.

The plasticizer should be completely penetrated into the ethylcellulose particles, which

may take several hours.[5]

Viscosity Control: The ideal viscosity for a coating liquid should generally not exceed

250 cP.[6] High viscosity can lead to larger droplet sizes, over-wetting, and an increased

risk of nozzle blockage.[7] If the viscosity of your Aquacoat® dispersion is too high, it

may be necessary to adjust the solids content.

Filtration: Filter the coating dispersion before spraying to remove any agglomerates or

foreign particles that could obstruct the nozzle.

Equipment Setup and Maintenance:

Nozzle Selection: Choose a nozzle with an appropriate orifice size for your application.

Heavier coatings may require a larger orifice.[3]

Regular Cleaning: Implement a routine cleaning schedule for the spray gun and all fluid

pathways.[3] Residues left in the spray system can dry and lead to future blockages.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.fluidairinc.com/en-au/blog/tablet-coating-solutions
https://www.lechlerusa.com/en/resources/nozzle-insights/preventing-clogged-spray-nozzles-maintenance-best-practices
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.pharmaexcipients.com/product/aquacoat-ecd-30/?attachment_id=369935&download_file=9564fm5t5nrup
https://www.pharmaexcipients.com/product/aquacoat-ecd-30/?attachment_id=369935&download_file=9564fm5t5nrup
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.researchgate.net/publication/232052613_Properties_of_Aqueous_Plastic_Izer-Containing_Ethyl_Cellulose_Dispersions_and_Prepared_Films_in_Respect_to_the_Production_of_oral_Extended_Release_Formulations
https://www.researchgate.net/publication/232052613_Properties_of_Aqueous_Plastic_Izer-Containing_Ethyl_Cellulose_Dispersions_and_Prepared_Films_in_Respect_to_the_Production_of_oral_Extended_Release_Formulations
https://www.researchgate.net/publication/11858332_Influence_of_Plasticization_Time_Curing_Conditions_Storage_Time_and_Core_Properties_on_the_Drug_Release_from_Aquacoat-Coated_Pellets
https://www.freundglobal.com/troubleshooting-film-coating-process-problems/
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.lechlerusa.com/en/resources/nozzle-insights/preventing-clogged-spray-nozzles-maintenance-best-practices
https://www.lechlerusa.com/en/resources/nozzle-insights/preventing-clogged-spray-nozzles-maintenance-best-practices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Inspection: Regularly inspect nozzles for wear and tear, as this can affect

spray patterns and contribute to clogging.[3]

Process Parameter Optimization:

Atomization Air Pressure: Insufficient atomization air pressure can result in large

droplets that do not dry efficiently, leading to sticking and picking, which can contribute

to nozzle fouling.[7] Conversely, excessively high pressure can cause the droplets to dry

before reaching the substrate, leading to a rough surface and potential buildup on the

nozzle.[7]

Spray Rate: A high spray rate can lead to over-wetting of the substrate, which can

cause tablets to stick together or to the coating pan, potentially dislodging particles that

can clog the nozzle.[8]

Inlet Air Temperature: The inlet air temperature should be optimized to ensure efficient

drying without causing premature drying of the spray droplets.

Frequently Asked Questions (FAQs)
Formulation & Preparation

Question: What is the recommended solids content for an Aquacoat® ECD spray

dispersion?

Answer: Aquacoat® ECD is supplied as a 30% by weight aqueous dispersion of

ethylcellulose polymer.[9] For spraying, this is often diluted to a lower solids content, typically

around 15-20%, by adding deionized water.[10][11] The final solids content will depend on

the specific application and equipment.

Question: Which plasticizers are recommended for Aquacoat® ECD and at what

concentration?

Answer: Water-insoluble plasticizers such as dibutyl sebacate (DBS), diethyl phthalate

(DEP), and triethyl citrate (TEC) are commonly used with Aquacoat® ECD.[5][10] Triethyl

citrate is a particularly preferred plasticizer.[10] The plasticizer concentration typically ranges
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from 15% to 40% by weight, based on the total weight of the ethylcellulose polymer, with

20% to 30% being a common range.[10]

Question: How long should I mix the Aquacoat® ECD dispersion after adding the

plasticizer?

Answer: It is crucial to allow sufficient time for the plasticizer to penetrate the ethylcellulose

particles for optimal film formation. This process can take more than 5 hours with 20% dibutyl

sebacate.[5] It is recommended to mix the plasticizer with the Aquacoat® dispersion for at

least 30 minutes before adding water for dilution.[12]

Spraying Process & Equipment

Question: What are the typical starting parameters for spraying Aquacoat® ECD?

Answer: The optimal parameters will vary depending on the equipment, substrate, and

desired film properties. However, the following table provides a starting point for key process

parameters based on findings from various studies.

Parameter Typical Range Unit Source(s)

Inlet Air Temperature 50 - 65 °C

Atomization Air

Pressure
1.5 - 2.5 bar

Spray Rate 10 - 30 g/min

Solids Content 15 - 20 % w/w [10]

Plasticizer Level

(TEC)
20 - 30 % (of polymer weight) [10]

Question: What type of spray gun and nozzle size should I use for Aquacoat®?

Answer: The choice of spray gun and nozzle size depends on the scale of your experiment

and the viscosity of your dispersion. For laboratory-scale coating, HVLP (High Volume, Low

Pressure) spray guns are often suitable. The nozzle orifice size should be selected based on

the coating's viscosity; heavier coatings require a larger orifice.[3] For fine finishes and clear
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coats, a nozzle size of 1.2 mm might be appropriate, while primers may require a 1.8 mm

nozzle.

Experimental Protocols
Protocol 1: Preparation of Aquacoat® ECD Spray Dispersion (15% Solids Content)

Materials:

Aquacoat® ECD (30% solids)

Plasticizer (e.g., Triethyl Citrate - TEC)

Deionized Water

Low-shear mixer (e.g., propeller mixer)

Procedure:

1. Gently stir the Aquacoat® ECD container to ensure a homogenous dispersion before

dispensing.

2. Weigh the required amount of Aquacoat® ECD into a suitable vessel.

3. Calculate the required amount of plasticizer (e.g., 24% of the ethylcellulose solids weight).

[11]

4. While stirring the Aquacoat® ECD at a low speed, slowly add the plasticizer.

5. Continue mixing for a minimum of 30 minutes to allow for initial plasticizer uptake. For

optimal plasticization, allow the mixture to stand for several hours (e.g., overnight) with

gentle agitation.[5][12]

6. Slowly add deionized water to the plasticized dispersion while stirring until the target solids

content of 15% is reached.[10][11]

7. Continue to stir the final dispersion gently until it is uniform.
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8. It is recommended to pass the dispersion through a filter (e.g., 100-mesh screen) before

introducing it into the spray system to remove any potential agglomerates.

Protocol 2: Cleaning of Spray Equipment

Objective: To effectively remove Aquacoat® residues from the spray gun and fluid lines to

prevent cross-contamination and equipment malfunction.

Materials:

Deionized Water

Cleaning agent (e.g., household ammonia, commercial tank cleaners)[7]

Soft brushes

Personal Protective Equipment (PPE)

Procedure:

1. Initial Rinse: Immediately after use, flush the entire system, including the spray gun,

hoses, and pump, with warm deionized water until the effluent runs clear.

2. Disassembly: Carefully disassemble the spray gun, removing the nozzle, needle, and air

cap.

3. Soaking: Immerse the disassembled parts in a cleaning solution. For aqueous polymer

dispersions, a dilute solution of household ammonia can be effective in loosening

residues.[7] Allow the parts to soak for at least 30 minutes.

4. Manual Cleaning: Use soft brushes to gently scrub the nozzle, needle, and air cap to

remove any stubborn residues. Avoid using abrasive materials that could damage the

components.

5. System Flush with Cleaning Agent: Fill the spray system's fluid reservoir with the cleaning

solution and circulate it through the entire system for at least 15 minutes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.freundglobal.com/troubleshooting-film-coating-process-problems/
https://www.freundglobal.com/troubleshooting-film-coating-process-problems/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Final Rinse: Thoroughly rinse all components and the entire spray system with deionized

water until all traces of the cleaning agent are removed.

7. Drying and Reassembly: Allow all parts to dry completely before reassembling the spray

gun.
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Caption: Troubleshooting workflow for nozzle blockage.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1343952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Aquacoat® ECD Dispersion
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Caption: Aquacoat® ECD dispersion preparation workflow.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1343952?utm_src=pdf-body-img
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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